Cas no 2097967-22-9 (2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid)
2097967-22-9 structure
Product Name:2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid
CAS No:2097967-22-9
MF:C8H11N3O3
MW:197.191241502762
CID:5723534
PubChem ID:121205049
Update Time:2025-10-28
2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid
- 2097967-22-9
- F1967-2205
- AKOS026713573
- 2-[6-(dimethylamino)pyrimidin-4-yl]oxyacetic acid
- Acetic acid, 2-[[6-(dimethylamino)-4-pyrimidinyl]oxy]-
- 2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid
-
- Inchi: 1S/C8H11N3O3/c1-11(2)6-3-7(10-5-9-6)14-4-8(12)13/h3,5H,4H2,1-2H3,(H,12,13)
- InChI Key: VTZYBJOIRKIWPU-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1=CC(=NC=N1)N(C)C
Computed Properties
- Exact Mass: 197.08004122g/mol
- Monoisotopic Mass: 197.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.323±0.06 g/cm3(Predicted)
- Boiling Point: 366.6±27.0 °C(Predicted)
- pka: 2.09±0.10(Predicted)
2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D162106-100mg |
2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid |
2097967-22-9 | 100mg |
$ 135.00 | 2022-06-05 | ||
| TRC | D162106-500mg |
2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid |
2097967-22-9 | 500mg |
$ 500.00 | 2022-06-05 | ||
| TRC | D162106-1g |
2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid |
2097967-22-9 | 1g |
$ 775.00 | 2022-06-05 | ||
| Life Chemicals | F1967-2205-0.25g |
2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid |
2097967-22-9 | 95%+ | 0.25g |
$479.0 | 2023-09-06 | |
| Life Chemicals | F1967-2205-0.5g |
2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid |
2097967-22-9 | 95%+ | 0.5g |
$505.0 | 2023-09-06 | |
| Life Chemicals | F1967-2205-1g |
2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid |
2097967-22-9 | 95%+ | 1g |
$532.0 | 2023-09-06 | |
| Life Chemicals | F1967-2205-2.5g |
2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid |
2097967-22-9 | 95%+ | 2.5g |
$1064.0 | 2023-09-06 | |
| Life Chemicals | F1967-2205-5g |
2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid |
2097967-22-9 | 95%+ | 5g |
$1596.0 | 2023-09-06 | |
| Life Chemicals | F1967-2205-10g |
2-((6-(dimethylamino)pyrimidin-4-yl)oxy)acetic acid |
2097967-22-9 | 95%+ | 10g |
$2234.0 | 2023-09-06 |
2-((6-(Dimethylamino)pyrimidin-4-yl)oxy)acetic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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